ABSTRACTThe main objective of the present work is to produce AlxCoCrFeNiMo0.5 alloy through a wrought process. AlxCoCrFeNiMo0.5 high-entropy alloys with two different Al contents (x = 0.2 and 0.5) were prepared by vacuum arc melting followed by thermo-mechanical processing. Microstructural evolution was investigated after hot forging and subsequent homogenisation using XRD, SEM, and TEM. The final microstructure corresponding to Al0.2 and Al0.5 are BCT (sigma) in the FCC matrix and BCT (sigma) and ordered BCC together in the FCC matrix respectively. Room-temperature mechanical properties were investigated using uniaxial compression and hardness measurements. There is an apparent increase in strength and a decrease in ductility for the Al0.5 alloy. However, a higher ductility was observed in Al0.2 alloy with a compromised reduction in strength.

ABSTRACTFatigue pre-cracked four-point bend specimens of a rolled AZ31 Mg alloy are loaded asymmetrically and their mixed-mode (I and II) fracture behaviour is contrasted with pre-notched samples. In-situ mapping of displacement and strain fields is performed through optical imaging coupled with digital image correlation analysis. The fracture surface morphology and the deformed microstructure are also studied. The fracture toughness Jc for both types of specimens is highest for mode I and drops steeply with increase in mode II component. Furthermore, at the same level of mode-mixity, Jc for the notched samples is between two to three times the value pertaining to pre-cracked specimens. This is primarily attributed to quasi-brittle failure, irrespective of mode-mixity, for the latter, whereas the former display a combination of ductile and brittle fracture surface features. At the crack-initiation stage, more profuse tensile twinning is perceived at the far-edge of the ligament in the notched specimens, which also contributes to the observed toughness enhancement.

ABSTRACTThis study aimed to prepare a composite of the high-entropy alloy from the Al-Cr-Fe-Mn-Mo system reinforced by in-situ formed carbides using powder metallurgy techniques. The alloyed powder was prepared by mechanical alloying in ball-mill devices from pure elemental powders with the addition of a process control agent, namely stearic acid. Then, the alloyed powder was consolidated by hot-press sintering. The structure and microstructure of powder and bulk samples were investigated. The mechanical properties of the bulk sample were evaluated. The investigations revealed two bcc phases in the mechanically alloyed powder. The powder annealing at 950°C triggered the phase transformations, which led to the formation of the multielement matrix bcc phase (a = 2.91 Å) reinforced by two carbides molybdenum-rich M6C (a = 11.15 Å) and chromium-rich M23C6 (a = 10.66 Å). A similar composite structure was present in the bulk sample. The investigations suggested that the primary carbon source for carbide formation was the process control agent – stearic acid. The produced bulk composite revealed promising mechanical properties, such as very high hardness up to 1223 ± 99 HV2 and Young’s modulus of 246 ± 10 GPa.

ABSTRACTIn this work, Ni-Ti shape-memory alloy (SMA) plates were laser welded using different laser powers. A systematic trend of decreasing deterioration in nanomechanical properties – including superelastic recovery – from the weld centre, through the interface region and the heat-affected zone to the base–metal regimes has been observed. The extent of the deterioration increases with increasing laser power. The observations are explained in terms of a decreasing cooling rate and increasing austenite finish temperature (Af) with an increase in laser power.

Published in Philosophical Magazine Letters (Vol. 103, No. 1, 2023)

ABSTRACTThe structural stability of vacancy-hydrogen complexes at the γ′/γ interface in nickel-based single-crystal superalloy is accessed mainly by calculating the activation energies associated with the evolution of their structures. It is found that the structure evolution and subsequent decomposition of the complex needs little time to be thermally activated at the service temperature of an aeroengine, and misfit dislocations at the γ′/γ interface significantly reduces the energy barrier for decomposition. Therefore, during the creep process, which is more severe at high temperatures, vacancies around misfit dislocations are not expected to enhance hydrogen interfacial segregation, although vacancy-hydrogen complexes are quite stable at room temperature.

ABSTRACTThe composition of precipitates in peak-aged Al-Zn-Mg-Cu alloys with various Zn/Mg ratios has been investigated by atom probe tomography (APT). The results show that the η′ and the T′ phases have different compositions with a similar Zn/Mg ratio in the same alloy. The Zn/Mg ratio within precipitates was shown to be positively correlated with the Zn/Mg ratio in the alloy. Moreover, the size dependency of composition for ageing precipitates in Al-Zn-Mg-Cu alloys has been determined. This study enriches the understanding of precipitate composition relative to that of the bulk in Al-Zn-Mg-Cu alloys.

ABSTRACTLZ7C3 fibres with nanostructures have been synthesised by the sol–gel method combined with electrostatic spinning technology and a high-temperature-resistant LZ7C3 ceramic material prepared by high-temperature calcination. The formation process of the ceramic fibre was studied and its properties characterized by differential thermal analysis, X-ray diffraction and infrared spectroscopy. The microstructure of the fibre was analysed by scanning electron microscopy and transmission electron microscopy, and the properties of the fibre were determined. The results showed that many conditions, such as calcination temperature and silica-sol content, have a pivotal influence on the crystal phase composition and morphology. By comparing the effects of these conditions, ceramic materials with exceptional properties have been prepared.

ABSTRACTThe objective of this technical note is to illustrate twofold. The first issue is devoted to the ability of the recently developed smoothing gradient-enhanced damage model (SGDM), which is associated with the modified von Mises equivalent strain in modelling mixed-mode fracture problems, in particular the common Nooru–Mohamed's test. We show that the developed approach works pretty well for this test, yielding appropriate structural damage response and crack paths for all three specimen sizes, i.e. 200×200,100×100 and 50×50. The second issue is, in a similar manner, to discuss the less accuracy of another damage model, the localising gradient damage scheme recently studied by Shedbale et al. Int. J. Mech Sci 2021, 199:106410, in reproducing crack paths and structural responses for the same mixed-mode problem.

ABSTRACTThe occurrence of grain boundary precipitates was investigated with respect to the crystallographic orientation of the adjacent grains in extruded AA6110, AA6063 and AA6061 alloys brought to T6 temper. It was found that the requirement for grain boundary precipitate formation is for the adjacent grains to have Al directions or {100}Al planes parallel to the grain boundary plane. The highest density of grain boundary precipitates was present when this requirement was fulfilled by both adjacent grains.